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Compound of Interest

Compound Name: Abt 263

Cat. No.: B1683852 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ABT-263, also known as Navitoclax, is a potent, orally bioavailable small-molecule inhibitor of

the B-cell lymphoma-2 (Bcl-2) family of anti-apoptotic proteins.[1][2][3] It specifically targets Bcl-

2, Bcl-xL, and Bcl-w, which are key regulators of the intrinsic apoptotic pathway.[4]

Overexpression of these proteins is a common mechanism by which cancer cells evade

apoptosis, contributing to tumor progression and resistance to therapy.[4][5] By mimicking the

action of pro-apoptotic BH3-only proteins, ABT-263 binds to and neutralizes Bcl-2, Bcl-xL, and

Bcl-w, thereby releasing pro-apoptotic proteins like Bax and Bak to initiate programmed cell

death.[4][6]

Accurate and consistent preparation of ABT-263 stock solutions is critical for obtaining reliable

and reproducible results in both in vitro and in vivo experiments. This document provides a

detailed protocol for the solubilization and storage of ABT-263 in Dimethyl Sulfoxide (DMSO).

ABT-263 Properties and Solubility
A summary of the key physicochemical properties of ABT-263 is provided in the table below.

This data is essential for accurate calculations and handling.
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Property Value Citations

Synonyms Navitoclax, A-855071 [6][7]

Molecular Formula C₄₇H₅₅ClF₃N₅O₆S₃ [4][6]

Molecular Weight 974.61 g/mol [1][4][6]

Appearance
White to off-white powder;

Crystalline solid
[2][7]

Solubility in DMSO

≥25 mg/mL. Varies by supplier,

with values up to 100 mg/mL

reported.

[1][2][7][8]

Solubility in Water Insoluble [4][8]

Solubility in Ethanol
Insoluble or sparingly soluble

(~0.5 mg/mL)
[4][7][8]

Experimental Protocol: Preparing a 10 mM Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of ABT-263 in DMSO, a

common concentration for laboratory use.

3.1. Materials and Equipment

ABT-263 powder (solid form)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Ultrasonic bath (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Calculation of Required Mass

To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Concentration (M) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Example for 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution: Mass (mg) = 0.01 mol/L ×

0.001 L × 974.61 g/mol × 1000 mg/g Mass (mg) = 9.746 mg

3.3. Step-by-Step Procedure

Preparation: In a controlled environment, bring the vial of ABT-263 powder to room

temperature before opening to prevent moisture condensation.

Weighing: Carefully weigh out the calculated amount (e.g., 9.75 mg for a 1 mL stock) of ABT-

263 powder and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of fresh, high-purity DMSO (e.g., 1 mL) to the

tube containing the ABT-263 powder.

Dissolution: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Solubilization Aid (if necessary): If the compound does not fully dissolve, gently warm the

tube to 37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes.[4] Visually

inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide

the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][3]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended below.
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Storage and Stability
Proper storage is crucial to maintain the potency and stability of the ABT-263 stock solution.

Solid Compound: Store the lyophilized powder at -20°C, desiccated. In this form, the

chemical is stable for at least 24 months.[1]

Stock Solution in DMSO:

Short-term (up to 1 month): Store aliquots at -20°C.[3][8]

Long-term (up to 1-2 years): For maximum stability, store aliquots at -80°C.[8][9][10]

Important: Always use fresh DMSO, as absorbed moisture can reduce the solubility of ABT-

263.[8] It is strongly recommended to aliquot the stock solution to avoid multiple freeze-thaw

cycles.[1][3]
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Caption: Workflow for preparing ABT-263 stock solution.
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Caption: ABT-263 inhibits Bcl-2/xL, inducing apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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